Cas no 178408-08-7 (Carbamodithioic acid,[3-[bis(2-methylpropyl)amino]-1,3-dioxopropyl]-, ethyl ester (9CI))

• Product Name: Carbamodithioic acid,[3-[bis(2-methylpropyl)amino]-1,3-dioxopropyl]-, ethyl ester (9CI)
• CAS No: 178408-08-7
• MF: C₁₄H₂₆N₂O₂S₂
• MW: 318.49844121933
• CID: 231185
• PubChem ID: 3075356
• Update Time: 2025-04-19

Carbamodithioic acid,[3-[bis(2-methylpropyl)amino]-1,3-dioxopropyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,[3-[bis(2-methylpropyl)amino]-1,3-dioxopropyl]-, ethyl ester (9CI)
• ethyl N-[3-[bis(2-methylpropyl)amino]-3-oxopropanoyl]carbamodithioate
• Carbamodithioic acid, (3-(bis(2-methylpropyl)amino)-1,3-dioxopropyl)-, ethyl ester
• DTXSID00170474
• Ethyl (3-(bis(2-methylpropyl)amino)-1,3-dioxopropyl)carbamodithioate
• Ethyl 3-(diisobutylamino)-3-oxopropanoyldithiocarbamate #
• 178408-08-7
• WVQCLNNVYLYRNS-UHFFFAOYSA-N
• Propanediamide, N-ethylthiothiocarbonyl-N',N'-di(2-methylpropyl)-

• Inchi： 1S/C14H26N2O2S2/c1-6-20-14(19)15-12(17)7-13(18)16(8-10(2)3)9-11(4)5/h10-11H,6-9H2,1-5H3,(H,15,17,19)
• InChI Key： WVQCLNNVYLYRNS-UHFFFAOYSA-N
• SMILES： S(CC)C(NC(CC(N(CC(C)C)CC(C)C)=O)=O)=S

Computed Properties

• Exact Mass: 318.14378
• Monoisotopic Mass: 318.14357042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 49.41